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Compound of Interest

Compound Name: Ac-FLTD-CMK

Cat. No.: B8134386 Get Quote

Essential Safety and Handling Guide for Ac-
FLTD-CMK
For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to

the Safe Handling, Storage, and Disposal of Ac-FLTD-CMK.

This guide provides crucial safety and logistical information for the handling of Ac-FLTD-CMK,

a potent and selective inhibitor of inflammatory caspases. Adherence to these procedures is

essential to ensure personal safety and maintain the integrity of your research.

Personal Protective Equipment (PPE)
When handling Ac-FLTD-CMK, a comprehensive approach to personal protection is

paramount. The following personal protective equipment (PPE) is mandatory to minimize

exposure and ensure a safe laboratory environment.
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile or latex gloves should

be worn at all times. Inspect

gloves for integrity before use.

Eye Protection
Safety glasses with side

shields or goggles

Must be worn to protect

against splashes or airborne

particles.

Body Protection Laboratory coat

A standard laboratory coat

should be worn, fully buttoned,

to protect skin and clothing.

Respiratory Protection
Not generally required for

small quantities

If handling large quantities or if

there is a risk of aerosolization,

a NIOSH-approved respirator

may be necessary. Work in a

well-ventilated area, preferably

a chemical fume hood.

Operational Plan: From Receipt to Disposal
A systematic approach to the lifecycle of Ac-FLTD-CMK in the laboratory is critical for safety

and experimental success.

Receiving and Storage
Upon receipt, visually inspect the packaging for any signs of damage or leakage. Ac-FLTD-
CMK is typically shipped in solid form in a glass vial.[1]

Storage Conditions:
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Form
Storage
Temperature

Duration Special Conditions

Solid Powder -20°C

Refer to

manufacturer's

specifications

Protect from light.

In Solvent -80°C Up to 6 months

Protect from light.

Aliquot to avoid

repeated freeze-thaw

cycles.

In Solvent -20°C Up to 1 month

Protect from light.

Aliquot to avoid

repeated freeze-thaw

cycles.

Handling and Preparation of Solutions
All handling of Ac-FLTD-CMK, especially the solid form and preparation of stock solutions,

should be conducted in a chemical fume hood to minimize inhalation exposure.[2]

Reconstitution:

Ac-FLTD-CMK is soluble in DMSO.[3][4] For example, to prepare a 10 mM stock solution,

dissolve the appropriate mass of Ac-FLTD-CMK in DMSO. Sonication may be required to fully

dissolve the compound.[5]

Experimental Protocol Example: Inhibition of Inflammasome Activation in Macrophages[4]

Cell Culture: Plate bone marrow-derived macrophages (BMDMs) in a suitable culture vessel.

Priming: Prime the cells with lipopolysaccharide (LPS).

Inhibitor Treatment: Pre-incubate the cells with the desired concentration of Ac-FLTD-CMK
for a specified time.
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Inflammasome Activation: Induce inflammasome activation using an appropriate stimulus

(e.g., ATP or nigericin).

Assay: Measure the desired endpoints, such as pyroptosis (e.g., by LDH release assay) or

cytokine release (e.g., by ELISA for IL-1β).

Disposal Plan
All waste containing Ac-FLTD-CMK, including empty vials, contaminated consumables, and

unused solutions, must be disposed of as chemical waste in accordance with local, state, and

federal regulations.[6][7] Do not dispose of Ac-FLTD-CMK down the drain.[2]

Contaminated labware should be decontaminated or disposed of as chemical waste.

Quantitative Data Summary
The following table summarizes key quantitative data for Ac-FLTD-CMK.

Parameter Value Reference

Molecular Weight 569.05 g/mol [3]

Formula C₂₆H₃₇ClN₄O₈ [3]

IC₅₀ for Caspase-1 46.7 nM [8]

IC₅₀ for Caspase-4 1.49 µM [8]

IC₅₀ for Caspase-5 0.33 µM [3]

Solubility in DMSO Soluble to 1 mg/ml [3]

Visual Guidance: Ac-FLTD-CMK Handling Workflow
The following diagram outlines the key steps in the safe handling of Ac-FLTD-CMK.
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Ac-FLTD-CMK Handling Workflow

Preparation

Handling (in Fume Hood)

Disposal

Receive & Inspect Package

Store at -20°C (Solid)

Weigh Solid

Reconstitute in DMSO

Use in Experiment

Collect Chemical Waste

Dispose per Regulations
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Inhibition of Pyroptosis by Ac-FLTD-CMK
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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